![molecular formula C20H26N4O3 B2438108 1-(4-Methoxyphenethyl)-3-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)urea CAS No. 2034501-35-2](/img/structure/B2438108.png)
1-(4-Methoxyphenethyl)-3-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)urea
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Description
1-(4-Methoxyphenethyl)-3-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MPUC and has been studied extensively for its therapeutic potential.
Scientific Research Applications
Crystal Structure Analysis
One study delves into the crystal structure of cyclosulfamuron, a pyrimidinylsulfonylurea herbicide. This research highlights the importance of understanding the molecular and crystal structure for compounds with pyrimidine rings, which can inform the design and synthesis of related compounds with specific properties, such as increased efficacy or reduced environmental impact (Kang et al., 2015).
Conformational and Tautomeric Control
Another investigation focuses on the conformational equilibrium and tautomerism of ureido-pyrimidine derivatives. This study showcases how structural modifications can influence the molecular behavior, which is crucial for developing sensors or materials with specific functional properties (Kwiatkowski et al., 2019).
Acetylcholinesterase Inhibition
Research into flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas demonstrates the potential of urea derivatives as acetylcholinesterase inhibitors. Such studies are fundamental for developing new therapeutic agents, particularly for treating diseases like Alzheimer's (Vidaluc et al., 1995).
Regioselective Synthesis
The regioselectively controlled synthesis of N-substituted pyrimidin-2(1H)-ones underlines the synthetic versatility of urea and pyrimidine compounds. This methodological research contributes to the field of organic synthesis, providing efficient routes to structurally diverse molecules for various applications (da Silva et al., 2016).
Antimicrobial and Anticancer Activities
Studies on the synthesis, antimicrobial, and anticancer activities of new N-methylsulphonyl and N-benzenesulphonyl-3-indolyl heterocycles, which include urea functionalities, showcase the potential biomedical applications of these compounds. Such research is vital for the discovery of new drugs and therapeutic agents (El-Sawy et al., 2013).
properties
IUPAC Name |
1-[2-(4-methoxyphenyl)ethyl]-3-(4-pyrimidin-2-yloxycyclohexyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O3/c1-26-17-7-3-15(4-8-17)11-14-21-19(25)24-16-5-9-18(10-6-16)27-20-22-12-2-13-23-20/h2-4,7-8,12-13,16,18H,5-6,9-11,14H2,1H3,(H2,21,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVDHQTJVEFYEHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)NC2CCC(CC2)OC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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